Cas no 2728-13-4 (L-Proline-14C5 (9CI))

• Product Name: L-Proline-14C5 (9CI)
• CAS No: 2728-13-4
• MF: C₅H₉NO₂
• MW: 125.093168020248
• CID: 240103
• PubChem ID: 12210869
• Update Time: 2025-04-19

L-Proline-14C5 (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Proline-14C5 (9CI)
• 2728-13-4
• L-Proline,[u-14c]

• Inchi： 1S/C5H9NO2/c7-5(8)4-2-1-3-6-4/h4,6H,1-3H2,(H,7,8)/t4-/m0/s1/i1+2,2+2,3+2,4+2,5+2
• InChI Key： ONIBWKKTOPOVIA-GIZBTRSZSA-N
• SMILES： O[14C]([14C@@H]1[14CH2][14CH2][14CH2]N1)=O

Computed Properties

• Exact Mass: 125.08
• Monoisotopic Mass: 125.08
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _2.5
• Topological Polar Surface Area: 49.3A^2

Experimental Properties

• PSA: 49.33000
• LogP: 0.15180

L-Proline-14C5 (9CI) Security Information

• Hazardous Material transportation number：UN 2910 7
• WGK Germany：3
• Hazardous Material Identification：
• Storage Condition：2-8°C